molecular formula C9H9F3O2 B3039361 2-(2,2,2-Trifluoroethoxy)benzyl alcohol CAS No. 1020970-66-4

2-(2,2,2-Trifluoroethoxy)benzyl alcohol

Cat. No. B3039361
CAS RN: 1020970-66-4
M. Wt: 206.16 g/mol
InChI Key: BWUDONYPQBJGIF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2,2,2-Trifluoroethoxy)benzyl alcohol, also known as TFEBA, is a chemical compound that has gained significant interest in scientific research due to its unique properties. It is a colorless liquid with a molecular weight of 216.18 g/mol and a boiling point of 180-182°C. TFEBA is widely used in the field of organic chemistry and biochemistry due to its ability to act as a protecting group for alcohols and carboxylic acids.

Scientific Research Applications

Lignin Acidolysis

The study on acidolysis of lignin model compounds highlights the significance of the γ-hydroxymethyl group in the reaction mechanism and suggests the potential of certain ether compounds in lignin degradation processes. This has implications for the development of new methods for the valorization of lignin, a major component of biomass, into valuable chemicals (T. Yokoyama, 2015).

Oxazine Derivatives

The synthesis and properties of 1,2-oxazines and related compounds, which can be synthesized by the dehydration of certain hydroxy-oxazines, are reviewed. These compounds have potential applications in chiral synthesis and as electrophiles in various chemical reactions, suggesting a role in the synthesis of complex organic molecules (M. Sainsbury, 1991).

Glycerol Etherification

A review of mechanisms for glycerol etherification presents the formation of various glycerol ether products, which have applications in biodiesel production and other industrial processes. This highlights the versatility of alcohol-based compounds in producing renewable energy sources and industrial chemicals (Prakas Palanychamy et al., 2022).

Biomass Conversion

The conversion of carbohydrate biomass into biofuels via hydroxylmethylfurfural (HMF) is reviewed, with emphasis on the catalytic sites required for efficient conversion. This suggests potential applications of related alcohol compounds in the sustainable production of biofuels from biomass (O. O. James et al., 2010).

properties

IUPAC Name

[2-(2,2,2-trifluoroethoxy)phenyl]methanol
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H9F3O2/c10-9(11,12)6-14-8-4-2-1-3-7(8)5-13/h1-4,13H,5-6H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BWUDONYPQBJGIF-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C(=C1)CO)OCC(F)(F)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H9F3O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

206.16 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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